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Compound of Interest

Compound Name: 2-Bromodecane

Cat. No.: B1670051 Get Quote

An In-depth Technical Guide to 2-Bromodecane
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Bromodecane is a secondary alkyl halide that serves as a versatile reagent and building

block in organic synthesis. Its chemical properties, particularly the presence of a reactive

carbon-bromine bond, make it a valuable intermediate for introducing a decyl group into

various molecular scaffolds. This guide provides a comprehensive overview of 2-
bromodecane, including its chemical and physical properties, detailed experimental protocols

for its synthesis and common reactions, and its applications in research and development, with

a focus on its potential relevance to the pharmaceutical industry.

A point of clarification is necessary at the outset. The name "2-bromodecane" can be

ambiguous and has been associated with two different CAS numbers in chemical databases.

This guide focuses on the compound with the molecular formula C₁₀H₂₁Br, which is correctly

identified as 2-bromodecane. The compound with the molecular formula C₁₂H₂₅Br is 2-

bromododecane.

Core Data Summary
A summary of the key quantitative data for 2-bromodecane is presented in the table below for

easy reference and comparison.
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Property Value Reference

CAS Number 39563-53-6 [1][2][3][4]

Molecular Formula C₁₀H₂₁Br [1][2][3]

Molecular Weight 221.18 g/mol [2]

Appearance
Colorless liquid with a faint,

sweet odor
[1]

Boiling Point 232.9 °C at 760 mmHg [3]

Melting Point -29.2 °C (estimate) [3]

Density 1.067 g/cm³ [3]

Refractive Index 1.4530 [3]

Flash Point 70.6 °C [3]

Solubility Insoluble in water

Vapor Pressure 0.0876 mmHg at 25 °C [3]

Synthesis of 2-Bromodecane
The most common and regioselective method for the synthesis of 2-bromodecane is the

hydrobromination of 1-decene. This reaction proceeds via a Markovnikov addition of hydrogen

bromide across the double bond.

Experimental Protocol: Hydrobromination of 1-Decene
Materials:

1-Decene

Hydrogen bromide (HBr)

Acetic acid

Dichloromethane (CH₂Cl₂)
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Saturated sodium bicarbonate solution (NaHCO₃)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask or sealed tube

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Procedure:

In a well-ventilated fume hood, dissolve 1-decene in dichloromethane in a suitable reaction

vessel, such as a sealed tube.[3]

Add acetic acid to the solution.[3]

Introduce hydrogen bromide to the reaction mixture. This can be done by bubbling HBr gas

through the solution or by using a solution of HBr in acetic acid.

Seal the reaction vessel and stir the mixture at room temperature (approximately 20 °C) for 2

hours.[3]

After the reaction is complete, carefully quench the reaction by slowly adding a saturated

solution of sodium bicarbonate to neutralize any excess acid.

Transfer the mixture to a separatory funnel and extract the organic layer.

Wash the organic layer with water and then with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the filtrate using a rotary evaporator to obtain crude

2-bromodecane.

The product can be further purified by vacuum distillation.
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Synthesis of 2-Bromodecane Workflow

Applications in Organic Synthesis
2-Bromodecane is a key intermediate in various organic transformations. Its primary utility lies

in its ability to act as an electrophile in substitution reactions or to form organometallic
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reagents.

Grignard Reagent Formation and Subsequent Reactions
One of the most important reactions of 2-bromodecane is the formation of the corresponding

Grignard reagent, 2-decylmagnesium bromide. This organometallic compound is a potent

nucleophile and can be used to form new carbon-carbon bonds by reacting with a wide range

of electrophiles, such as aldehydes, ketones, and esters.[5][6][7]

Materials:

2-Bromodecane

Magnesium turnings

Anhydrous diethyl ether or tetrahydrofuran (THF)

Iodine crystal (as an activator)

An aldehyde (e.g., formaldehyde, ethanal)

Dilute hydrochloric acid (HCl) or ammonium chloride (NH₄Cl) solution

Three-neck round-bottom flask equipped with a reflux condenser, dropping funnel, and

nitrogen inlet

Magnetic stirrer and stir bar

Heating mantle or water bath

Procedure:

Part A: Formation of the Grignard Reagent

Ensure all glassware is oven-dried and assembled under a nitrogen atmosphere to maintain

anhydrous conditions.

Place magnesium turnings in the three-neck flask.
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Add a small crystal of iodine to activate the magnesium surface.[8]

In the dropping funnel, prepare a solution of 2-bromodecane in anhydrous diethyl ether.

Add a small amount of the 2-bromodecane solution to the magnesium. The reaction is

initiated when the color of the iodine disappears and bubbling is observed. Gentle heating

may be required to start the reaction.

Once the reaction has started, add the remaining 2-bromodecane solution dropwise at a

rate that maintains a gentle reflux.

After the addition is complete, continue to stir the mixture until the magnesium is consumed.

The resulting grey-black solution is the Grignard reagent, 2-decylmagnesium bromide.

Part B: Reaction with an Aldehyde

Cool the Grignard reagent solution in an ice bath.

Prepare a solution of the desired aldehyde in anhydrous diethyl ether and add it to the

dropping funnel.

Add the aldehyde solution dropwise to the cooled Grignard reagent with vigorous stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 30-60 minutes.

Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride or

dilute hydrochloric acid.

Transfer the mixture to a separatory funnel and extract the product with diethyl ether.

Wash the organic layer with water and brine, then dry it over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent by rotary evaporation to yield the crude

alcohol product.

The alcohol can be purified by column chromatography or distillation.
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Grignard Reaction Workflow

Relevance in Drug Development
While direct applications of 2-bromodecane in marketed pharmaceuticals are not prominently

documented, its utility as a synthetic intermediate is significant. Alkyl bromides are fundamental

building blocks in medicinal chemistry for the synthesis of more complex molecules. The decyl
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chain of 2-bromodecane can be incorporated to increase the lipophilicity of a drug candidate,

which can influence its absorption, distribution, metabolism, and excretion (ADME) properties.

For instance, long alkyl chains are features of certain antiseptic and antimicrobial agents.

Although 1-bromododecane is more commonly cited in the synthesis of disinfectants, the

principles of using alkyl halides as precursors for these compounds are transferable.[9] The

introduction of a decyl group via 2-bromodecane could be explored in the development of new

surfactants or membrane-disrupting agents.

Safety and Handling
2-Bromodecane is a flammable liquid and should be handled with appropriate safety

precautions. It is potentially toxic and corrosive.[1] Always work in a well-ventilated fume hood

and wear personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat. In case of contact with skin or eyes, rinse immediately with plenty of water. Store 2-
bromodecane in a cool, dry, and well-ventilated area away from heat sources and

incompatible materials.

Conclusion
2-Bromodecane is a valuable chemical reagent with well-defined properties and synthetic

utility. Its role as a precursor for the decyl group makes it a useful tool for organic chemists in

both academic and industrial research, including those in the field of drug discovery and

development. The experimental protocols provided in this guide offer a starting point for the

safe and effective use of 2-bromodecane in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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